Cas no 1807083-25-5 (4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-methanol)

• Product Name: 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-methanol
• CAS No: 1807083-25-5
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4870458
• Update Time: 2025-06-13

4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-6-1-4(2-12)7(8(10)11)5(3-14)13-6/h1,8,14H,2-3,12H2
• InChI Key： OBJUICGZHSSFRF-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C(F)F)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-methanol

Comprehensive Overview of 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1807083-25-5)

The compound 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1807083-25-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for pyridine derivatives has surged, driven by their versatility in medicinal chemistry. The presence of a chloro substituent at the 6-position and a difluoromethyl group at the 3-position in this compound enhances its reactivity and selectivity, making it a promising candidate for further derivatization. Scientists are exploring its role in developing enzyme inhibitors and receptor modulators, addressing key challenges in treating metabolic disorders and infectious diseases.

The aminomethyl functionality in 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-methanol offers a strategic handle for conjugation with other pharmacophores, enabling the design of hybrid molecules with improved pharmacokinetic properties. This aligns with the growing focus on multi-target therapeutics, a hot topic in modern drug development. Additionally, the compound's pyridine-2-methanol scaffold is being investigated for its potential to enhance blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug design.

From an agrochemical perspective, the difluoromethyl group is known to confer metabolic stability and bioactivity, making this compound a potential building block for next-generation pesticides and herbicides. With the global push toward environmentally friendly crop protection solutions, researchers are evaluating its derivatives for their efficacy against resistant pest strains while minimizing ecological impact. This resonates with the increasing consumer demand for sustainable farming practices and reduced chemical residues in food.

The synthesis and characterization of 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-methanol require advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC), ensuring high purity and consistency for research applications. Analytical data for this compound, including its molecular weight (C8H9ClF2N2O) and solubility profile, are critical for researchers planning to incorporate it into their workflows. These details are often sought after in academic and industrial forums, reflecting the compound's growing relevance.

In the context of green chemistry, efforts are underway to optimize the production process of this compound, reducing waste and energy consumption. This aligns with broader industry trends toward sustainable manufacturing, a topic frequently searched by professionals in chemical synthesis. The compound's potential as a building block for biodegradable materials is also under exploration, tapping into the rising interest in eco-friendly alternatives across multiple sectors.

As the scientific community continues to uncover the potential of 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-methanol, its role in addressing global health and agricultural challenges becomes increasingly apparent. Whether in the development of new therapeutics or crop protection agents, this compound exemplifies the intersection of innovation and practicality in modern chemistry. Its study contributes to the broader understanding of heterocyclic compounds and their applications, a subject of enduring interest in both academic and industrial research.